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Compound of Interest

Compound Name: Fast Sulphon Black F

Cat. No.: B1349302 Get Quote

Technical Support Center: Copper Determination
using Fast Sulphon Black F
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals utilizing Fast
Sulphon Black F for the complexometric titration of copper(II) ions with EDTA.

Frequently Asked Questions (FAQs)
Q1: What is Fast Sulphon Black F and why is it used for copper determination?

Fast Sulphon Black F is a highly selective metallochromic indicator used almost exclusively

for the complexometric titration of copper(II) ions with EDTA (Ethylenediaminetetraacetic acid).

[1] In an ammoniacal solution, it forms a purple-colored complex with copper ions. During the

titration, EDTA, a stronger chelating agent, displaces the Fast Sulphon Black F from the

copper. At the endpoint, this displacement results in a sharp color change from purple to green,

allowing for accurate quantification of the copper concentration.[1]

Q2: What is the optimal pH for the titration of copper with Fast Sulphon Black F?

The determination of copper(II) using Fast Sulphon Black F is typically carried out in a

solution buffered to a pH of approximately 10.[2] This is commonly achieved using an
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ammonia-ammonium ion buffer. The presence of ammonia is essential for the formation of the

distinct crimson or purple copper-indicator complex.[2]

Q3: What is the expected color change at the endpoint?

In an ammoniacal solution, the Fast Sulphon Black F indicator forms a purple or crimson

complex with copper(II) ions. As EDTA is added, it progressively binds with the copper. The

endpoint of the titration is marked by a distinct color change from purple to a bright green.[2] In

solutions with a higher concentration of copper, the initial blue color of the cuprammonium ion

may cause the color change to be from a pale blue to bright green.
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Issue Possible Cause(s) Troubleshooting Steps

No distinct color change at the

endpoint or a sluggish

endpoint.

1. Incorrect pH: The pH of the

solution may not be optimal for

the indicator's color change. 2.

Presence of high

concentrations of interfering

metal ions: Other metal ions

that form stable complexes

with EDTA can compete with

copper, leading to an indistinct

endpoint. 3. Insufficient

indicator: Too little indicator

may result in a faint color

change.

1. Verify pH: Ensure the

solution is buffered to

approximately pH 10 using an

ammonia-ammonium buffer. 2.

Address Interference: Refer to

the section on "Interference of

Other Metal Ions" below for

guidance on managing

interfering ions. 3. Adjust

Indicator Amount: Ensure an

adequate amount of Fast

Sulphon Black F indicator

solution is added.

The initial color of the solution

is not purple/crimson.

1. Absence of ammonia: The

formation of the copper-

indicator complex is dependent

on the presence of ammonia.

2. Low copper concentration:

In very dilute solutions, the

initial color may be less

intense.

1. Add Ammonia Buffer:

Ensure the ammonia-

ammonium buffer has been

added to the sample solution.

2. Concentrate Sample: If

possible and appropriate for

the experimental design,

consider concentrating the

sample.

Precipitate forms in the

solution.

1. pH is too high: A pH

significantly above 10 can lead

to the precipitation of

copper(II) hydroxide.

1. Adjust pH: Carefully adjust

the pH of the solution to be

within the optimal range of 9-

10.

Interference of Other Metal Ions
Fast Sulphon Black F is a highly specific indicator for copper(II) ions. However, other metal

ions that form stable complexes with EDTA can interfere with the determination by consuming

the titrant, leading to inaccurate results. The table below summarizes the interference of

common metal ions.
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Interfering Ion Nature of Interference Mitigation Strategies

Nickel (Ni²⁺)

Forms a colored complex with

Fast Sulphon Black F, but it is

not suitable for direct titration.

It will also be co-titrated with

EDTA.

Due to the high selectivity of

the indicator for copper,

interference from nickel is

minimal at low concentrations.

For higher concentrations,

consider using a masking

agent such as triethanolamine

or cyanide. Perform a blank

titration to account for any

residual interference.

Zinc (Zn²⁺)

Does not form a colored

complex with the indicator but

will be titrated by EDTA,

leading to an overestimation of

the copper concentration.

The high selectivity of Fast

Sulphon Black F for copper

allows for the determination of

copper in the presence of

small amounts of zinc. For

higher concentrations,

masking with an agent like

cyanide can be effective.

Cadmium (Cd²⁺)

Competes with copper for

EDTA, causing an

overestimation of the copper

content.

Similar to zinc, low

concentrations may not

significantly interfere due to

the indicator's specificity.

Masking agents can be

employed for higher

concentrations.

Lead (Pb²⁺)
Forms a stable complex with

EDTA and will be co-titrated.

Masking agents are

recommended if lead is

present in significant

quantities.
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Calcium (Ca²⁺) & Barium

(Ba²⁺)

These alkaline earth metals

form weaker complexes with

EDTA compared to copper but

can still interfere at high

concentrations by being co-

titrated.

Generally, interference is less

severe than from other

transition metals. Maintaining

the pH around 10 helps to

improve selectivity for copper.

Experimental Protocol: Determination of Copper(II)
with Fast Sulphon Black F and EDTA
This protocol outlines the direct titration of a copper(II) solution.

Reagents:

Standard EDTA solution (e.g., 0.01 M)

Ammonia-Ammonium Chloride Buffer (pH 10)

Fast Sulphon Black F Indicator (0.5% w/v in distilled water)

Copper(II) sample solution

Procedure:

Pipette a known volume of the copper(II) sample solution into a conical flask.

Dilute the sample with approximately 50 mL of distilled water.

Add 5 mL of the ammonia-ammonium chloride buffer solution to adjust the pH to 10.

Add 2-3 drops of the Fast Sulphon Black F indicator solution. The solution should turn a

purple or crimson color.

Titrate the solution with the standard EDTA solution.

The endpoint is reached when the color changes sharply from purple to a bright, clear green.
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Record the volume of EDTA used.

Repeat the titration for replicate samples to ensure accuracy.

Calculate the concentration of copper(II) in the sample.

Experimental Workflow
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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